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Compound of Interest

Compound Name: Fz7-21

Cat. No.: B15544070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fz7-21 is a synthetic peptide antagonist of the Frizzled-7 (FZD7) receptor, a key component of

the Wnt signaling pathway.[1][2] FZD7 is frequently overexpressed in various cancers and

plays a crucial role in cancer stem cell maintenance, proliferation, and migration.[3] Fz7-21
selectively binds to the cysteine-rich domain (CRD) of the FZD7 receptor, leading to the

inhibition of the canonical Wnt/β-catenin signaling cascade.[1][3] These application notes

provide detailed protocols and dosage guidelines for the use of Fz7-21 in in vitro studies.

Fz7-21 is a valuable tool for investigating the role of the Wnt/FZD7 axis in various biological

processes, including oncology and stem cell biology. For robust and specific results, it is

recommended to use a scrambled peptide, Fz7-21S, as a negative control in all experiments.

Fz7-21S has the same amino acid composition as Fz7-21 but in a randomized sequence,

rendering it inactive against the FZD7 receptor.
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Characteristic Description Reference

Sequence

Ac-Leu-Pro-Ser-Asp-Asp-Leu-

Glu-Phe-Trp-Cys-His-Val-Met-

Tyr-NH2

Negative Control Fz7-21S (scrambled peptide)

Molecular Weight 1796.05 g/mol

Molecular Formula C83H114N18O23S2

In Vitro Efficacy and Binding Affinity of Fz7-21
Parameter Cell Line/System Value Reference

IC50
HEK293 cells

(WNT3A stimulated)
~100 nM

IC50
Mouse L cells

(WNT3A stimulated)
~50 nM

EC50
Human FZD7 CRD

binding
58 nM

EC50
Mouse FZD7 CRD

binding
34 nM

Effective

Concentration

Disruption of LGR5+

stem cells
200 µM

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Fz7-21 and a general workflow for

in vitro experiments.
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Fz7-21 Mechanism of Action
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Caption: Fz7-21 inhibits the Wnt/β-catenin signaling pathway.
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General In Vitro Experimental Workflow for Fz7-21

Examples of In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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